(αS)-α-Aminobenzenebutanoyl-L-leucyl-L-phenylalanine Methyl Ester Mono(trifluoroacetate)
(αS)-α-Aminobenzenebutanoyl-L-leucyl-L-phenylalanine Methyl Ester Mono(trifluoroacetate)
Brand Name:
Vulcanchem
CAS No.:
868539-99-5
VCID:
VC0104662
InChI:
InChI=1S/C26H35N3O4.C2HF3O2/c1-18(2)16-22(28-24(30)21(27)15-14-19-10-6-4-7-11-19)25(31)29-23(26(32)33-3)17-20-12-8-5-9-13-20;3-2(4,5)1(6)7/h4-13,18,21-23H,14-17,27H2,1-3H3,(H,28,30)(H,29,31);(H,6,7)/t21-,22-,23-;/m0./s1
SMILES:
CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)OC)NC(=O)C(CCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C28H36F3N3O6
Molecular Weight:
567.606
(αS)-α-Aminobenzenebutanoyl-L-leucyl-L-phenylalanine Methyl Ester Mono(trifluoroacetate)
CAS No.: 868539-99-5
Reference Standards
VCID: VC0104662
Molecular Formula: C28H36F3N3O6
Molecular Weight: 567.606
| CAS No. | 868539-99-5 |
|---|---|
| Product Name | (αS)-α-Aminobenzenebutanoyl-L-leucyl-L-phenylalanine Methyl Ester Mono(trifluoroacetate) |
| Molecular Formula | C28H36F3N3O6 |
| Molecular Weight | 567.606 |
| IUPAC Name | methyl (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-phenylbutanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoate;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C26H35N3O4.C2HF3O2/c1-18(2)16-22(28-24(30)21(27)15-14-19-10-6-4-7-11-19)25(31)29-23(26(32)33-3)17-20-12-8-5-9-13-20;3-2(4,5)1(6)7/h4-13,18,21-23H,14-17,27H2,1-3H3,(H,28,30)(H,29,31);(H,6,7)/t21-,22-,23-;/m0./s1 |
| Standard InChIKey | LAPJYAIMBWUZSL-RGRVRPFLSA-N |
| SMILES | CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)OC)NC(=O)C(CCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O |
| Synonyms | (αS)-α-Aminobenzenebutanoyl-L-leucyl-L-phenylalanine Methyl Ester 2,2,2-Trifluoroacetate |
| PubChem Compound | 91754561 |
| Last Modified | Nov 11 2021 |
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